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Compound of Interest

Compound Name: 2'-Hydroxyacetophenone

Cat. No.: B146814

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2'-
Hydroxyacetophenone (2-HAP), a key building block in the synthesis of various
pharmaceutical compounds. Understanding its solubility in different solvents is critical for
optimizing reaction conditions, purification processes, and formulation development.

Core Topic: 2'-Hydroxyacetophenone Solubility

2'-Hydroxyacetophenone (CAS: 118-93-4), also known as o-acetylphenol, is an organic
intermediate widely used in the pharmaceutical industry. Its molecular structure, featuring both
a hydroxyl and an acetyl group on an aromatic ring, dictates its solubility characteristics,
rendering it soluble in a range of organic solvents and slightly soluble in water.

Quantitative Solubility Data

Precise, temperature-dependent solubility data for 2'-Hydroxyacetophenone is not
extensively available in publicly accessible literature. However, some key data points have
been reported.

Table 1: Reported Solubility of 2'-Hydroxyacetophenone
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Solvent Solubility Temperature (°C) Citation

Dimethyl Sulfoxide N
~20 mg/mL Not Specified

(DMSO)

Dimethylformamide -~
~16 mg/mL Not Specified

(DMF)

Ethanol ~11 mg/mL Not Specified

Water 7571 mg/L 25

Water Slightly soluble Not Specified

Ethanol Miscible Not Specified

Chloroform Slightly soluble

Methanol Slightly soluble

Fat Soluble Not Specified

Ether Soluble

To provide a more comprehensive understanding of how the solubility of a
hydroxyacetophenone isomer can behave across different solvents and temperatures, the
following table presents data for the structurally related compound, m-Hydroxyacetophenone
(m-HAP). This data is presented for illustrative purposes and should not be directly substituted
for 2'-Hydroxyacetophenone. The study from which this data is derived utilized a gravimetric
method to determine solubility.

Table 2: Solubility of m-Hydroxyacetophenone in Various Solvents at Different Temperatures
(for comparative purposes)
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Solvent Temperature (K) Mole Fraction (x103)
Methanol 289.15 335.8
295.15 389.2

301.15 448.5

307.15 515.2

313.15 589.8

319.15 673.1

325.15 766.2

Ethanol 289.15 2457
295.15 289.6

301.15 339.8

307.15 396.9

313.15 461.5

319.15 534.1

325.15 615.3

Water 289.15 8.95
295.15 10.82

301.15 13.05

307.15 15.69

313.15 18.81

319.15 22.49

325.15 26.83

Experimental Protocols
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The determination of solubility is a fundamental experimental procedure in chemical and
pharmaceutical sciences. The "shake-flask" method is a widely accepted and robust technique
for determining the equilibrium solubility of a solid compound in a given solvent.

Shake-Flask Method for Solubility Determination

Objective: To determine the equilibrium solubility of 2'-Hydroxyacetophenone in a specific
solvent at a controlled temperature.

Materials:

o 2'-Hydroxyacetophenone (solid)

» Solvent of interest

o Temperature-controlled orbital shaker or water bath
» Sealed vials or flasks

o Centrifuge

e Syringe filters (e.g., 0.45 um PTFE)

» High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis)

¢ Volumetric flasks and pipettes

e Analytical balance

Procedure:

e Preparation of a Saturated Solution:

o Add an excess amount of solid 2'-Hydroxyacetophenone to a known volume of the
solvent in a sealed vial. The presence of undissolved solid is crucial to ensure equilibrium
is reached.
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o Place the vial in a temperature-controlled shaker and agitate for a sufficient period
(typically 24-72 hours) to allow the system to reach equilibrium. The temperature should
be maintained at the desired value (e.g., 25 °C, 37 °C).

e Phase Separation:
o After the equilibration period, remove the vial from the shaker.

o Separate the undissolved solid from the saturated solution. This is typically achieved by
centrifugation followed by careful filtration of the supernatant through a syringe filter. It is
important to avoid any temperature changes during this step that could affect the solubility.

e Quantification of Solute:

o Accurately dilute a known volume of the clear, saturated filtrate with a suitable solvent to a
concentration within the linear range of the analytical method.

o Analyze the diluted sample using a validated HPLC method to determine the
concentration of 2'-Hydroxyacetophenone.

o Prepare a calibration curve using standard solutions of 2'-Hydroxyacetophenone of
known concentrations.

o Calculate the concentration of 2'-Hydroxyacetophenone in the original saturated solution
based on the dilution factor and the calibration curve.

o Data Reporting:

o Express the solubility in appropriate units, such as mg/mL, g/L, or molarity (mol/L), and
specify the temperature at which the measurement was performed.

Visualizations
Experimental Workflow for Solubility Determination

The following diagram illustrates the key steps in the shake-flask method for determining the
solubility of 2'-Hydroxyacetophenone.
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Caption: Workflow for determining solubility via the shake-flask method.
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Logical Relationships in Drug Synthesis

2'-Hydroxyacetophenone serves as a crucial starting material in the synthesis of various
pharmaceuticals. A notable example is its use in the production of the antiarrhythmic drug,
Propafenone. The following diagram illustrates a simplified synthetic pathway.

 To cite this document: BenchChem. [In-Depth Technical Guide: Solubility of 2'-
Hydroxyacetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146814#2-hydroxyacetophenone-solubility-in-
different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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